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Compound of Interest

Compound Name: Allyl-diphenyl-amine
CAS No.: 65178-51-0
Cat. No.: B3055518

Get Quote

Compound Identity & Structural Specifications

Before interpreting spectral data, the structural constraints must be defined to validate signal

assignments.

¢ |[UPAC Name: N,N-Diphenylprop-2-en-1-amine

« Common Name: N-Allyldiphenylamine

o CAS Registry Number: 1020-32-2

¢ Molecular Formula:

¢ Molecular Weight: 209.29 g/mol

e Structural Features:

o Core: Tertiary amine nitrogen bonded to two phenyl rings and one allyl group.

o Symmetry: The molecule possesses
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symmetry (time-averaged in solution), rendering the two phenyl rings magnetically
equivalent in standard NMR timescales.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][2][3][4][5]
Proton NMR ( H NMR)

Solvent: Chloroform-d (
) | Frequency: 400 MHz (Standard)

The

H NMR spectrum is characterized by the distinct coupling patterns of the allyl group and the
overlapping multiplets of the aromatic protons.

Chemical Shift Coupling
( Multiplicity Integration Assighment Constants
» Ppm) » H2)
7.20-7.30 Multiplet (m) 4H Ar-H (Meta) N/A
7.00-7.10 Multiplet (m) 4H Ar-H (Ortho) N/A
6.90 — 6.98 Multiplet (m) 2H Ar-H (Para) N/A
Vinyl CH (
5.85-5.98 Multiplet (ddt) 1H
)
Vinyl
Overlapping
5.15-5.30 Multiplet (m) 2H ( cis/trans terminal
protons
)
Allylic
4.35 Doublet (dt) 2H ( Hz

)
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Analyst's Insight:

e Aromatic Region (6.9 - 7.3 ppm): The nitrogen lone pair participates in resonance with both
phenyl rings. This delocalization shields the ortho and para protons relative to benzene (7.36
ppm), shifting them upfield. The meta protons, being less affected by resonance, appear
furthest downfield.

 Allylic System: The methylene protons (

) at 4.35 ppm are significantly deshielded compared to a standard alkyl amine (usually ~2.5
ppm) due to the combined electronegativity of the nitrogen and the anisotropy of the
adjacent double bond and aromatic rings.

Carbon-13 NMR ( C NMR)

Solvent:

| Reference: TMS (0.0 ppm) or

triplet (77.16 ppm)
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Chemical Shift (

Carbon Type Assignment Notes
» Ppm)
Quaternary ( Deshielded by
147.8 Ar-C (Ipso) )
) Nitrogen attachment
Methine (
133.5 Vinyl CH Internal alkene carbon
)
Methine (
129.2 Ar-C (Meta)
)
Methine ( Shielded by
121.3 Ar-C (Ortho)
) resonance
Methine ( Shielded by
120.5 Ar-C (Para)
) resonance
Methylene ( ; Terminal alkene
116.4 Vinyl
carbon
)
Methylene ( )
54.8 Allylic
)

Infrared (IR) Spectroscopy

Method: ATR (Attenuated Total Reflectance) or KBr Pellet

The IR spectrum serves as a rapid diagnostic tool to confirm the tertiary amine structure

(absence of N-H) and the presence of the allyl group.
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Wavenumber (

Intensity Functional Group Vibrational Mode
)
C-H Stretching (
3030 - 3060 Weak Ar-H / =C-H
)
C-H Stretching (
2850 — 2950 Weak/Med Aliphatic C-H , allylic
)
i Stretching (Allyl
1640 Medium Alkene C=C
group)
1590, 1495 Strong Aromatic Ring C=C Ring Stretching
1250 - 1350 Strong C-N Aryl C-N Stretching
Out-of-plane (OOP)
bending
745, 690 Strong Ar-H ]
(Monosubstituted
benzene)
Confirms Tertiary
~3300 - 3500 ABSENT N-H

Amine

Diagnostic Check: The absence of a broad band in the 3300-3500

region is the primary indicator distinguishing N-allyldiphenylamine from its precursor,
diphenylamine (which shows a sharp N-H band).

Mass Spectrometry (MS)

lonization: Electron Impact (El, 70 eV)

The fragmentation pattern is dominated by the stability of the aromatic amine scaffold and the

facile cleavage of the allyl group.

Key lons and Fragmentation Logic[7]
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m/z (Mass-to- Relative . Fragmentation
lon Identity .
Charge) Abundance Mechanism
) Molecular lon (Stable
209 High )
aromatic system)
Loss of Hydrogen
208 Low _ _
(Allylic or Aromatic)
Loss of Allyl radical (
168 Base Peak (100%)
, Mass 41)
Cyclization/Loss of
167 Medium Carbazole-like from m/z 169
precursor
77 Medium Phenyl cation
Allyl cation (Usually
low in amine spectra
41 Low

due to charge

retention on N)

Fragmentation Pathway Visualization

The following diagram illustrates the primary fragmentation pathway, highlighting the formation

of the base peak at m/z 168 via

-cleavage logic relative to the nitrogen.
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Green: Base Peak (Major Fragment)

Blue: Molecular lon

Molecular lon
[M]+e (m/z 209)

- Allyl Radical

LIV Inductive Cleavage || Phenyl Cation
[Ph2N]+ (m/z 168) [C6H5]+ (m/z 77)

Click to download full resolution via product page

Caption: Primary Electron Impact (El) fragmentation pathway showing the generation of the
stable diphenylnitrenium cation.

Experimental Protocol: Sample Preparation

To ensure high-fidelity spectral data, follow these preparation standards.

For NMR ( H and C)
e Mass: Weigh ~10-15 mg of N-allyldiphenylamine.
e Solvent: Dissolve in 0.6 mL of

(99.8% D) containing 0.03% TMS v/v.

e Filtration: If the sample appears cloudy (potential salt contamination from synthesis), filter
through a small plug of glass wool into the NMR tube.

e Acquisition:

o H: 16 scans, 1 second relaxation delay.

o C:512-1024 scans, broadband proton decoupling.
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For GC-MS[8]

o Concentration: Prepare a 1 ppm solution in Dichloromethane (DCM) or Ethyl Acetate.
 Inlet Temp: 250°C.
e Column: HP-5MS or equivalent non-polar column.
e Oven Program: 60°C (1 min hold)
20°C/min
280°C (3 min hold).

o Note: N-allyldiphenylamine is thermally stable enough for GC, unlike quaternary ammonium
salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of N-
Allyldiphenylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055518/docs#technical-guide-spectroscopic-
characterization-of-n-allyldiphenylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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